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Compound of Interest

Compound Name: Orotic acid hydrate

Cat. No.: B131459 Get Quote

Essential Safety and Handling Guide for Orotic
Acid Hydrate
This guide provides immediate safety and logistical information for researchers, scientists, and

drug development professionals handling Orotic acid hydrate. The following procedures detail

the necessary personal protective equipment (PPE), operational plans, and disposal methods

to ensure safe laboratory practices.

Orotic acid hydrate is a compound that requires careful handling due to its potential health

hazards. It is irritating to the skin, eyes, and respiratory system.[1][2][3][4] Ingestion and

inhalation should be avoided, as it is considered harmful by these routes.[1][5]

Hazard Identification and Personal Protective
Equipment
Proper personal protective equipment is mandatory to minimize exposure and ensure safety.

The following table summarizes the recommended PPE for handling Orotic acid hydrate.
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Protection Type Recommended Equipment Purpose

Eye Protection

Safety goggles with side-

shields or chemical safety

goggles.[1][4]

To prevent eye irritation from

dust particles.[2][3][4]

Hand Protection Protective gloves (e.g., nitrile).
To avoid skin contact and

irritation.[2][4][5]

Body Protection Laboratory coat.

To protect skin and personal

clothing from contamination.[1]

[6]

Respiratory Protection
Dust respirator (MSHA/NIOSH

approved or equivalent).

To prevent inhalation of dust

particles, which can cause

respiratory tract irritation.[1][4]

[5][6]

Operational Plan for Handling Orotic Acid Hydrate
A systematic approach to handling Orotic acid hydrate from receipt to disposal is crucial for

laboratory safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5][7]

Keep away from heat, sources of ignition, and incompatible materials such as oxidizing

agents.[1][2][5]

2. Preparation and Handling:

All handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood to minimize inhalation of dust.[4][5][8]

Ensure an eyewash station and safety shower are readily accessible.[4]
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Don the appropriate PPE as detailed in the table above before handling the compound.

Avoid generating dust.[3][7] If weighing the powder, do so carefully.

Wash hands thoroughly after handling.[2][3]

3. In Case of a Spill:

For small spills, dampen the solid material with water to prevent dust from becoming

airborne.[9]

Carefully sweep or vacuum the material into a suitable, labeled waste container.[5]

Clean the spill area with soap and water.[9]

For large spills, evacuate the area and follow emergency procedures.

4. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][5]

Skin Contact: Remove contaminated clothing and flush skin with plenty of soap and water.[1]

[4][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1][4][5]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[1][4][5]

5. Disposal Plan:

Dispose of waste in a designated and properly labeled container.

Waste disposal should be carried out by qualified personnel in accordance with all federal,

state, and local regulations.[1][2]
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One disposal method is to dissolve or mix the material with a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber.[1]

Quantitative Data
The following table summarizes key quantitative data for Orotic acid hydrate.

Property Value Reference

Molecular Formula C₅H₄N₂O₄·H₂O [2]

Molecular Weight 174.11 g/mol [4]

Melting Point 334 °C / 633.2 °F [1][2]

Solubility Slightly soluble in water. [1][9]

Mouse LD50 (oral) 2000 mg/kg [1]

Mouse LD50 (intraperitoneal) 841 mg/kg [1]

Mouse LD50 (intravenous) 770 mg/kg [1]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Orotic acid
hydrate.
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Safe Handling Workflow for Orotic Acid Hydrate

1. Preparation
- Review SDS

- Don appropriate PPE
- Prepare workspace in fume hood

2. Handling
- Weigh and handle with care

- Avoid dust generation

3. Post-Handling
- Clean workspace

- Decontaminate equipment
Spill or Exposure Event

4. Storage
- Store in a cool, dry, well-ventilated area

- Tightly sealed container

5. Waste Disposal
- Collect in labeled container

- Dispose according to regulations

First Aid & Emergency Procedures
- Follow SDS guidelines
- Seek medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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